Cas no 61621-67-8 (1,3-Cyclohexanedione, 5,5'-(1,6-hexanediyl)bis-)

• Product Name: 1,3-Cyclohexanedione, 5,5'-(1,6-hexanediyl)bis-
• CAS No: 61621-67-8
• MF: C₁₈H₂₆O₄
• MW: 306.396646022797
• CID: 472499
• PubChem ID: 71394045
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 5,5'-(1,6-hexanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5,5'-(1,6-hexanediyl)bis-
• 5-[6-(3,5-dioxocyclohexyl)hexyl]cyclohexane-1,3-dione
• DTXSID40815776
• 5,5'-(Hexane-1,6-diyl)di(cyclohexane-1,3-dione)
• 61621-67-8

• Inchi： 1S/C18H26O4/c19-15-7-13(8-16(20)11-15)5-3-1-2-4-6-14-9-17(21)12-18(22)10-14/h13-14H,1-12H2
• InChI Key： WDSBSNXSMGNSBQ-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C1)CCCCCCC1CC(CC(C1)=O)=O)=O

Computed Properties

• Exact Mass: 306.18318
• Monoisotopic Mass: 306.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• PSA: 68.28